Cas no 1649478-34-1 (6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE)

6-Bromo-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine is a heterocyclic compound featuring a triazolopyridine core substituted with bromo and trifluoromethyl groups. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The bromo substituent enhances its utility as a versatile intermediate for cross-coupling reactions, while the electron-withdrawing trifluoromethyl group improves metabolic stability and binding affinity in bioactive molecules. Its high purity and well-defined synthetic pathway ensure reproducibility in applications such as drug discovery and material science. The compound’s balanced lipophilicity and electronic properties make it particularly useful for designing novel inhibitors or functional materials.
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE structure
1649478-34-1 structure
Product Name:6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
CAS No:1649478-34-1
MF:C7H4BrF3N4
MW:281.032670021057
MDL:MFCD31652651
CID:4610569
Update Time:2025-06-26

6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine(WXFC0477)
    • 6-bromo-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 6-bromo-5-(trifluoromethyl)-
    • 6-Bromo-5-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
    • 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
    • MDL: MFCD31652651
    • Inchi: 1S/C7H4BrF3N4/c8-3-1-2-4-13-6(12)14-15(4)5(3)7(9,10)11/h1-2H,(H2,12,14)
    • InChI Key: UFIVLYMLNJDFJC-UHFFFAOYSA-N
    • SMILES: C12=NC(N)=NN1C(C(F)(F)F)=C(Br)C=C2

6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D774748-100mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1 95%
100mg
$420 2023-09-02
Key Organics Ltd
AS-71971-100MG
6-bromo-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
1649478-34-1 >95%
100mg
£543.00 2023-09-08
A2B Chem LLC
AX13140-1mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1
1mg
$73.00 2024-04-20
A2B Chem LLC
AX13140-2mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1
2mg
$86.00 2024-04-20
A2B Chem LLC
AX13140-3mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1
3mg
$105.00 2024-04-20
A2B Chem LLC
AX13140-5mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1
5mg
$118.00 2024-04-20
A2B Chem LLC
AX13140-10mg
6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
1649478-34-1
10mg
$135.00 2024-04-20

6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE Related Literature

Additional information on 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE

6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE: A Promising Compound in Modern Pharmaceutical Research

6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical sciences. This compound, identified by its CAS number 1649478-34-1, belongs to a class of heterocyclic compounds characterized by the presence of a triazole ring fused to a pyridine ring. The combination of bromine and trifluoromethyl groups at specific positions within the molecular framework contributes to its distinct physicochemical properties and biological activity.

Recent studies have highlighted the potential of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE as a candidate for the development of novel therapeutic agents. Its molecular structure, which includes a triazole ring and a pyridine ring, provides a versatile platform for the design of compounds with diverse biological activities. The introduction of bromine and trifluoromethyl groups at strategic positions enhances the compound's stability, solubility, and reactivity, making it a valuable molecule for further chemical modifications.

One of the key advantages of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE is its ability to interact with specific biological targets. The presence of the triazole ring allows for the formation of hydrogen bonds with target proteins, while the bromine and trifluoromethyl groups contribute to the compound's hydrophobicity. This combination of properties makes the compound a promising candidate for the development of drugs targeting various diseases, including inflammatory disorders and neurodegenerative conditions.

Recent research has focused on the synthesis and characterization of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAYZOLO[1,5-A]PYRIDIN-2-AMINE. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's molecular structure and purity. These studies have also provided insights into the compound's stability under different conditions, which is crucial for its potential application in drug development.

The biological activity of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE has been investigated in several in vitro and in vivo studies. Preliminary results suggest that the compound exhibits significant inhibitory effects on certain enzymes and cellular pathways associated with disease progression. For example, recent studies have shown that the compound can modulate the activity of kinases involved in cell proliferation and survival, making it a potential candidate for the treatment of cancer.

Furthermore, the compound's potential applications extend beyond oncology. Research has indicated that 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE may have anti-inflammatory properties, which could be beneficial in the treatment of autoimmune disorders and chronic inflammatory conditions. The ability of the compound to interfere with inflammatory signaling pathways has been a focus of recent studies, with promising results observed in preclinical models.

The development of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE as a therapeutic agent is also being explored in the context of neurodegenerative diseases. Studies have suggested that the compound may have neuroprotective effects, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability of the compound to cross the blood-brain barrier and interact with specific brain targets is a key factor in its potential application in this area.

In addition to its therapeutic potential, 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE has also been studied for its role in the development of new chemical tools for drug discovery. The compound's unique structure and reactivity make it a valuable scaffold for the design of derivatives with enhanced biological activity. Researchers are actively exploring the possibility of modifying the compound to improve its pharmacological properties and expand its therapeutic applications.

The synthesis of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE involves a series of well-defined chemical reactions that have been optimized to achieve high yields and purity. The use of modern synthetic methods, including catalytic approaches and green chemistry principles, has enabled the efficient production of the compound while minimizing environmental impact. These advancements in synthetic methodology are crucial for the large-scale production of the compound for potential therapeutic use.

As the field of pharmaceutical sciences continues to evolve, the role of 6-BROMO-5-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE in the development of new drugs is likely to expand. Ongoing research is focused on understanding the compound's mechanisms of action, optimizing its pharmacological properties, and exploring its potential applications in various therapeutic areas. The continued investigation of this compound is expected to contribute to the advancement of drug discovery and the treatment of complex diseases.

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